Cas no 109134-05-6 (5-Ethoxy-2-nitrobenzaldehyde)

• Product Name: 5-Ethoxy-2-nitrobenzaldehyde
• CAS No: 109134-05-6
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 5525858
• Update Time: 2025-06-11

5-Ethoxy-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-ethoxy-2-nitro-
• 5-Ethoxy-2-nitrobenzaldehyde

• Inchi： 1S/C9H9NO4/c1-2-14-8-3-4-9(10(12)13)7(5-8)6-11/h3-6H,2H2,1H3
• InChI Key： IJQHZBDBXANCIL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OCC)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Melting Point: 62 °C(Solv: ethanol (64-17-5))
• Boiling Point: 362.2±27.0 °C(Predicted)

5-Ethoxy-2-nitrobenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Ethoxy-2-nitrobenzaldehyde

5-Ethoxy-2-Nitrobenzaldehyde: A Comprehensive Overview

5-Ethoxy-2-nitrobenzaldehyde (CAS No. 109134-05-6) is a versatile aromatic compound with significant applications in various fields, including organic synthesis, material science, and pharmacology. This compound, characterized by its ethoxy and nitro substituents on the benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules. Recent advancements in synthetic chemistry have further highlighted its potential in the development of novel materials and drugs.

The structure of 5-Ethoxy-2-nitrobenzaldehyde consists of a benzene ring with an ethoxy group (-OCH₂CH₃) at the para position and a nitro group (-NO₂) at the meta position relative to the aldehyde group (-CHO). This arrangement imparts distinct electronic effects, with the nitro group acting as a strong electron-withdrawing group and the ethoxy group as an electron-donating group. These opposing effects create a balance that influences the compound's reactivity and stability, making it suitable for various chemical transformations.

Recent studies have explored the role of 5-Ethoxy-2-nitrobenzaldehyde in click chemistry, where it serves as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized its aldehyde functionality in the formation of imine bonds, which are crucial in drug design. The compound's ability to undergo nucleophilic addition reactions has also been leveraged in the development of advanced polymers and coatings with tailored properties.

In the field of material science, 5-Ethoxy-2-nitrobenzaldehyde has been employed as a precursor for the synthesis of conductive polymers. Its aromatic ring provides a rigid framework that enhances the electrical properties of the resulting materials. Recent breakthroughs in this area have demonstrated its potential in creating flexible electronics and sensors with high sensitivity.

The synthesis of 5-Ethoxy-2-nitrobenzaldehyde involves multiple steps, including nitration, alkylation, and oxidation reactions. Researchers have recently developed more efficient methods to synthesize this compound, reducing production costs and minimizing environmental impact. For example, green chemistry approaches using microwave-assisted synthesis have been reported, which significantly accelerate reaction times while maintaining high yields.

From a biomedical perspective, 5-Ethoxy-2-nitrobenzaldehyde has shown promise as a precursor for anti-cancer drugs. Its ability to form bioisosteric replacements for existing drug molecules has been explored in medicinal chemistry. Recent preclinical studies suggest that derivatives of this compound may exhibit selective cytotoxicity against cancer cells without adversely affecting healthy cells.

In conclusion, 5-Ethoxy-2-nitrobenzaldehyde (CAS No. 109134-05-6) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research, positioning it as a key player in modern chemical synthesis and material development.